Cas no 1361827-83-9 (Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate)

• Product Name: Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate
• CAS No: 1361827-83-9
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933671
• Update Time: 2025-06-13

Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate
• Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-4-14-8(10(15)16-2)7(9(12)13)6(5)3-11/h4,9H,3H2,1-2H3
• InChI Key： TYFGECPZZLNSIP-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CN=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate (CAS No. 1361827-83-9)

Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate (CAS No. 1361827-83-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine-2-carboxylate backbone, makes it a versatile building block for drug discovery and material science.

The growing interest in fluorinated compounds and heterocyclic chemistry has propelled the demand for Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate. Researchers are particularly drawn to its potential in developing targeted therapies and sustainable agrochemicals. With the rise of green chemistry and precision medicine, this compound aligns with modern trends emphasizing efficiency and environmental responsibility.

One of the key advantages of CAS No. 1361827-83-9 is its role in facilitating C-H functionalization and cross-coupling reactions, which are pivotal in modern synthetic chemistry. Its bromomethyl group acts as a reactive handle for further derivatization, enabling the creation of complex molecular architectures. This property is especially valuable in the design of small-molecule inhibitors and catalytic systems.

In the context of drug discovery, Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate has garnered attention for its potential in modulating enzyme activity and protein-protein interactions. The incorporation of difluoromethyl groups is known to enhance metabolic stability and bioavailability, addressing common challenges in pharmacokinetics. This aligns with the industry's focus on improved drug efficacy and reduced side effects.

From an agrochemical perspective, this compound's structural features contribute to the development of next-generation pesticides and herbicides. The pyridine core, combined with fluorine substituents, offers unique modes of action against pests while minimizing environmental impact. This resonates with the global push toward sustainable agriculture and reduced chemical footprints.

The synthesis and application of CAS No. 1361827-83-9 also intersect with cutting-edge technologies like machine learning in chemistry and high-throughput screening. Computational tools are increasingly used to predict its reactivity and optimize reaction conditions, accelerating the discovery process. This synergy between traditional synthesis and digital innovation exemplifies the compound's relevance in contemporary research.

Quality control and scalability are critical considerations for Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate. Advanced analytical techniques, such as HPLC and NMR spectroscopy, ensure purity and consistency, meeting the stringent requirements of industrial and academic users. The compound's stability under various conditions further enhances its utility in large-scale production.

In summary, Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-methylpyridine-2-carboxylate (CAS No. 1361827-83-9) represents a convergence of structural innovation and practical utility. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting its adaptability to diverse scientific challenges. As research continues to evolve, this compound is poised to play a pivotal role in advancing sustainable chemistry and therapeutic breakthroughs.